Cas no 914208-17-6 (2-methanesulfonylpyrimidine-5-carboxylic acid)

• Product Name: 2-methanesulfonylpyrimidine-5-carboxylic acid
• CAS No: 914208-17-6
• MF: C₆H₆N₂O₄S
• MW: 202.187839984894
• MDL: MFCD08690748
• CID: 1090696
• PubChem ID: 18452757
• Update Time: 2025-04-20

2-methanesulfonylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Methylsulfonyl)pyrimidine-5-carboxylic acid
• 2-methanesulfonyl-pyrimidine-5-carboxylic acid
• 2-methylsulfonylpyrimidine-5-carboxylic acid
• Z1269170584
• 2-methanesulfonylpyrimidine-5-carboxylic acid
• DTXSID90593996
• CS-0210457
• 2-(Methylsulfonyl)pyrimidine-5-carboxylicacid
• EN300-8165652
• MFCD08690748
• SCHEMBL335350
• F2147-8629
• 914208-17-6
• LNADHOIWAYQWPG-UHFFFAOYSA-N
• 2-(Methanesulfonyl)pyrimidine-5-carboxylic acid
• 2-(Methylsulfonyl)pyrimidine-5-carboxylic Acid2-(Methylsulfonyl)pyrimidine-5-carboxylic Acid
• AKOS022176378
• SY355065
• 2-(Methylsulfonyl)-5-pyrimidinecarboxylic Acid; 2-Methanesulfonyl-pyrimidine-5-carboxylic Acid; 2-Methanesulfonylpyrimidine-5-carboxylic Acid;
• DB-330408
• G55801

• MDL： MFCD08690748
• Inchi： 1S/C6H6N2O4S/c1-13(11,12)6-7-2-4(3-8-6)5(9)10/h2-3H,1H3,(H,9,10)
• InChI Key： LNADHOIWAYQWPG-UHFFFAOYSA-N
• SMILES： S(C)(C1N=CC(C(=O)O)=CN=1)(=O)=O

Computed Properties

• Exact Mass: 202.00482785g/mol
• Monoisotopic Mass: 202.00482785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives